Cas no 2228492-99-5 (3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile
• CAS No: 2228492-99-5
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 6518876
• PubChem ID: 165708157
• Update Time: 2025-10-28

3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile
• EN300-1979925
• 2228492-99-5

• Inchi： 1S/C9H7ClN2O3/c10-8-2-1-6(12(14)15)5-7(8)9(13)3-4-11/h1-2,5,9,13H,3H2
• InChI Key： MMJJKYYRMOUPMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CC#N)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.0145198g/mol
• Monoisotopic Mass: 226.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile

3-(2-Chloro-5-nitrophenyl)-3-hydroxypropanenitrile (CAS No. 2228492-99-5): A Comprehensive Overview

3-(2-Chloro-5-nitrophenyl)-3-hydroxypropanenitrile (CAS No. 2228492-99-5) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The chemical structure of 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile is composed of a chlorinated and nitro-substituted phenyl ring attached to a hydroxypropanenitrile moiety. This combination of functional groups imparts unique physical and chemical properties to the molecule, making it an interesting candidate for further investigation. The presence of the chloro and nitro groups confers electron-withdrawing effects, which can influence the reactivity and stability of the compound.

In the realm of medicinal chemistry, 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

One of the key areas of interest is the potential of 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile in treating inflammatory diseases. Inflammatory conditions such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines and mediators. Studies have shown that this compound can modulate the expression and activity of these cytokines, thereby reducing inflammation. This property makes it a promising candidate for further development as an anti-inflammatory agent.

Beyond its therapeutic applications, 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile has also been investigated for its potential use in materials science. The unique electronic properties conferred by its functional groups make it suitable for use in organic electronics and photovoltaic devices. Research in this area has focused on optimizing the synthesis methods to produce high-purity forms of the compound, which can be used in advanced technological applications.

The synthesis of 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile involves a series of well-defined chemical reactions. One common approach involves the reaction of 2-chloro-5-nitrobenzaldehyde with cyanohydrin under controlled conditions. This method yields high-purity products with good yields, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly synthesis routes, which are crucial for sustainable manufacturing processes.

In terms of safety and handling, it is important to note that while 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile is not classified as a hazardous substance, proper precautions should be taken during handling to ensure safety. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future outlook for 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile is promising, with ongoing research aimed at expanding its applications and optimizing its properties for various uses. As new insights into its mechanisms of action are gained, it is likely that this compound will continue to play a significant role in both medicinal chemistry and materials science.

In conclusion, 3-(2-chloro-5-nitrophenyl)-3-hydroxypropanenitrile (CAS No. 2228492-99-5) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As scientists continue to explore its capabilities, it is expected that this compound will contribute significantly to advancements in both medical treatments and technological innovations.